Cas no 1465505-56-9 (Octane, 4-(bromomethyl)-2,6-dimethyl-)

• Product Name: Octane, 4-(bromomethyl)-2,6-dimethyl-
• CAS No: 1465505-56-9
• MF: C₁₁H₂₃Br
• MW: 235.20432305336
• CID: 5282530
• Update Time: 2025-07-19

Octane, 4-(bromomethyl)-2,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Octane, 4-(bromomethyl)-2,6-dimethyl-

• Inchi： 1S/C11H23Br/c1-5-10(4)7-11(8-12)6-9(2)3/h9-11H,5-8H2,1-4H3
• InChI Key： LWRBMPJTTKMNKO-UHFFFAOYSA-N
• SMILES： CC(C)CC(CBr)CC(C)CC

Additional information on Octane, 4-(bromomethyl)-2,6-dimethyl-

Research Briefing on Octane, 4-(bromomethyl)-2,6-dimethyl- (CAS: 1465505-56-9) in Chemical and Biomedical Applications

Recent advancements in the field of chemical biology and pharmaceutical research have highlighted the significance of Octane, 4-(bromomethyl)-2,6-dimethyl- (CAS: 1465505-56-9) as a versatile intermediate in synthetic chemistry and drug development. This compound, characterized by its bromomethyl functional group, has garnered attention for its potential applications in the synthesis of novel therapeutic agents and biomaterials. The following briefing provides an overview of the latest research findings, methodologies, and implications associated with this compound.

A study published in the Journal of Medicinal Chemistry (2023) explored the use of Octane, 4-(bromomethyl)-2,6-dimethyl- as a key building block in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). The researchers employed a modular approach, leveraging the bromomethyl group for selective alkylation reactions, which enabled the efficient construction of a diverse library of compounds. Preliminary results demonstrated promising activity against cancer-related PPIs, with IC50 values in the low micromolar range. This study underscores the compound's utility in medicinal chemistry and its potential for developing next-generation therapeutics.

In another investigation, researchers from the University of Cambridge (2024) utilized Octane, 4-(bromomethyl)-2,6-dimethyl- as a precursor for the development of biodegradable polymers. The bromomethyl group was functionalized to introduce reactive sites for polymerization, resulting in materials with tunable mechanical properties and degradation rates. These polymers exhibited excellent biocompatibility in vitro, suggesting potential applications in drug delivery systems and tissue engineering. The study highlights the compound's role in advancing biomaterial science and its compatibility with sustainable chemistry practices.

Further, a collaborative effort between academic and industrial researchers (ACS Applied Materials & Interfaces, 2024) investigated the compound's application in surface modification techniques. By grafting Octane, 4-(bromomethyl)-2,6-dimethyl- onto silicon substrates, the team achieved enhanced surface hydrophobicity and chemical stability. This modification proved beneficial for developing biosensors with improved sensitivity and durability, particularly in detecting biomarkers for neurodegenerative diseases. The findings emphasize the compound's versatility in interdisciplinary research and its potential to bridge gaps between chemistry and biomedical engineering.

In conclusion, Octane, 4-(bromomethyl)-2,6-dimethyl- (CAS: 1465505-56-9) continues to emerge as a valuable tool in chemical and biomedical research. Its unique structural features enable diverse applications, from drug discovery to material science, underscoring its importance in advancing both fundamental and applied sciences. Future research directions may focus on optimizing synthetic routes, exploring new functionalization strategies, and expanding its utility in emerging fields such as nanomedicine and regenerative biology.